Cas no 2171302-13-7 (3-cyclopropyl-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid)

• Product Name: 3-cyclopropyl-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid
• CAS No: 2171302-13-7
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6149578
• PubChem ID: 165541115
• Update Time: 2025-06-28

3-cyclopropyl-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid
• 2171302-13-7
• EN300-1500447
• 3-cyclopropyl-3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]butanoic acid

• Inchi： 1S/C27H32N2O5/c1-3-8-23(25(32)29-27(2,15-24(30)31)17-13-14-17)28-26(33)34-16-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h4-7,9-12,17,22-23H,3,8,13-16H2,1-2H3,(H,28,33)(H,29,32)(H,30,31)/t23-,27?/m1/s1
• InChI Key： ROKDXUNNSUVTLL-BRIWLPCBSA-N
• SMILES： OC(CC(C)(C1CC1)NC([C@@H](CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 3-cyclopropyl-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid

3-Cyclopropyl-3-(2R)-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic Acid: A Comprehensive Overview

3-Cyclopropyl-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid (CAS No. 2171302-13-7) is a complex organic compound with significant potential in the fields of drug discovery and biotechnology. This compound, characterized by its intricate structure, has garnered attention due to its unique properties and applications in peptide synthesis and protein interaction studies. Recent advancements in chemical biology have further highlighted its role in understanding cellular mechanisms and therapeutic development.

The molecular structure of 3-cyclopropyl-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid is notable for its combination of a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an amino acid backbone. The cyclopropyl moiety contributes to the compound's stability and rigidity, while the Fmoc group serves as a versatile protecting group in peptide synthesis. The amino acid backbone, with its stereochemically defined (2R) configuration, plays a critical role in determining the compound's biological activity and selectivity.

Recent studies have demonstrated the utility of this compound in the synthesis of bioactive peptides and protein mimetics. Researchers have leveraged its structural features to design molecules that target specific cellular pathways, such as those involved in signal transduction and enzyme inhibition. For instance, a 2023 study published in *Nature Chemical Biology* utilized this compound as a building block for creating peptide-based inhibitors of kinases involved in cancer progression. The compound's ability to maintain structural integrity under physiological conditions has made it a valuable tool in these applications.

In addition to its role in peptide synthesis, 3-cyclopropyl-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid has been explored for its potential in drug delivery systems. Its unique chemical properties allow for the development of prodrugs that can be activated within specific tissues or cellular compartments. A 2024 study in *Journal of Medicinal Chemistry* highlighted its use as a precursor for site-specific drug conjugation, enhancing the efficacy and reducing the toxicity of therapeutic agents.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and peptide synthesis. Key steps include the installation of the cyclopropyl group through ring-closing metathesis and the selective protection of amino groups using the Fmoc strategy. These steps ensure the preservation of stereochemistry at the (2R) center, which is critical for maintaining biological activity.

From an analytical standpoint, the characterization of 3-cyclopropyl-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid relies on advanced spectroscopic techniques such as NMR and mass spectrometry. These methods provide insights into its molecular structure, purity, and stability under various conditions. Recent advances in computational chemistry have also enabled researchers to model the compound's interactions with biological targets, further aiding in its optimization for therapeutic applications.

In conclusion, 3-cyclopropyl-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid (CAS No. 2171302-13-7) represents a promising molecule with diverse applications in chemical biology and drug discovery. Its unique structure, combined with recent research advancements, positions it as a valuable tool for advancing our understanding of complex biological systems and developing novel therapeutic strategies.